Cas no 24067-10-5 (Guanidine,N-(4-hydroxyphenyl)-, hydrochloride (1:1))

• Product name: Guanidine,N-(4-hydroxyphenyl)-, hydrochloride (1:1)
• CAS No: 24067-10-5
• MF: C₇H₁₀ClN₃O
• MW: 187.626800060272
• CID: 285605
• PubChem ID: 12253707

Guanidine,N-(4-hydroxyphenyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Guanidine,N-(4-hydroxyphenyl)-, hydrochloride (1:1)
• [N'-(4-hydroxyphenyl)carbamimidoyl]azanium,chloride
• DTXSID50946909
• SCHEMBL1593109
• 1-(4-Hydroxyphenyl)Guanidine HCl
• IFHCVRXNEVZWKB-UHFFFAOYSA-N
• CHEMBL2323124
• 24067-10-5
• 1-(4-Hydroxyphenyl)Guanidine Hydrochloride
• N-(4-Hydroxyphenyl)guanidine--hydrogen chloride (1/1)
• AKOS038555735
• N-(4-hydroxy-phenyl)-guanidine hydrochloride

• Inchi： InChI=1S/C7H9N3O.ClH/c8-7(9)10-5-1-3-6(11)4-2-5;/h1-4,11H,(H4,8,9,10);1H
• InChI Key： IFHCVRXNEVZWKB-UHFFFAOYSA-N
• SMILES： [Cl-].N/C(=N/C1=CC=C(O)C=C1)/[NH3+]

Computed Properties

• Exact Mass: 176.9731
• Monoisotopic Mass: 187.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.6Ų

Experimental Properties

• PSA: 76.86